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Compound of Interest

Compound Name: Cerium-142

Cat. No.: B082093

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
isobaric interference of 42Nd on 142Ce during Inductively Coupled Plasma Mass Spectrometry
(ICP-MS) analysis.

Frequently Asked Questions (FAQSs)

Q1: What is isobaric interference in ICP-MS?

Al: Isobaric interference occurs when isotopes of different elements have nearly the same
mass-to-charge ratio (m/z).[1] In the case of Cerium (Ce) and Neodymium (Nd), the isotope
142Ce has a mass that is indistinguishable from 142Nd by most ICP-MS instruments, leading to
an artificially inflated signal at m/z 142.[2][3] This overlap can lead to inaccurate quantification
of 142Ce.

Q2: Why is the interference from 142Nd on 142Ce a concern?

A2: Accurate measurement of Cerium isotopes is critical in various fields, including
geochemistry, nuclear forensics, and materials science. Neodymium is a common element
often found alongside Cerium in natural and synthetic materials. The presence of 142Nd can
significantly bias the measurement of 142Ce, leading to erroneous data and interpretations if not
properly corrected.

Q3: What are the primary methods to correct for the 142Nd on 142Ce interference?
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A3: There are three main approaches to address this isobaric interference:

o Mathematical Correction: This is the most common method and involves measuring an
interference-free isotope of Neodymium and using the known natural isotopic abundances to
calculate and subtract the contribution of 142Nd from the total signal at m/z 142.[1]

o Chemical Separation: Prior to ICP-MS analysis, chemical separation techniques, such as
solid-phase micro-extraction, can be employed to remove Neodymium from the sample,
thereby eliminating the interference.[4]

o High-Resolution ICP-MS (HR-ICP-MS): Instruments with high mass resolving power can
physically separate the ion beams of 142Ce and 142Nd, allowing for their independent
measurement.[5]

Q4: Can collision/reaction cells help with this interference?

A4: Collision/reaction cells are generally more effective for removing polyatomic interferences
(e.g., ArO™") rather than isobaric interferences between elemental ions of similar size and
reactivity.[6] While some reactive gases might show differential reactivity, mathematical
correction or high-resolution analysis are the preferred methods for the 1#2Ce and 1#2Nd
overlap.

Troubleshooting Guide

Issue: My 142Ce concentration appears unexpectedly high in samples known to contain
Neodymium.
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Possible Cause Troubleshooting Step

Implement a mathematical correction protocol.
Measure an interference-free isotope of

Uncorrected Isobaric Interference Neodymium (e.g., ¥*3Nd or 14>Nd) and use the
correction equation provided in the

"Experimental Protocols" section.

Ensure you are using the most current and
] ] accurate natural isotopic abundance ratios for
Incorrect Isotopic Abundance Ratios Used o ) )
Neodymium in your correction calculations.

Refer to the "Quantitative Data Summary" table.

Regularly analyze a standard solution
containing both Ce and Nd to verify the

Mass Bias Drift accuracy of your correction. Mass bias can shift
during an analytical run, affecting the accuracy

of the correction.

While less common for this specific interference,
high concentrations of heavier rare earth
elements could potentially form doubly charged

Presence of Doubly Charged lons ions that interfere. For example, 224(RE)2+ would
interfere at m/z 142. Review your sample matrix
for high concentrations of elements like
Gadolinium (Gd) or Terbium (Tb).

Quantitative Data Summary

For accurate mathematical correction, precise knowledge of the natural isotopic abundances of
the interfering element is crucial.

Table 1: Natural Isotopic Abundances of Neodymium and Cerium
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Isotope Natural Abundance (%) Notes
142Ce 11.114 Analyte of Interest

Often used for Ce
140Ce 88.450 o

quantification
142Nd 27.2 Interfering Isotope

Interference-free, suitable for
143Nd 12.2 ]

correction

Interference-free, suitable for
144Nd 23.8 )

correction

Interference-free, suitable for
145Nd 8.3 )

correction

Interference-free, suitable for
146Nd 17.2 ]

correction

Interference-free, suitable for
148Nd 5.7 )

correction

Interference-free, suitable for
150Nd 5.6

correction

Note: Isotopic abundances can vary slightly depending on the source of the material.

Experimental Protocols
Mathematical Correction for *42Nd Interference on 42Ce

This protocol outlines the steps for correcting the isobaric overlap of 42Nd on the 142Ce signal
using an interference-free Nd isotope.

1. Selection of Isotopes:
e Analyte: 142Ce

e Interfering Isotope: 1*2Nd
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» Correction Isotope: 1*3Nd (or another interference-free Nd isotope like 14°Nd or 14°Nd).
2. Instrument Setup and Data Acquisition:

o Configure the ICP-MS to measure the signal intensities (in counts per second, CPS) at m/z
142 and m/z 143.

e Analyze a blank solution, a standard solution containing only Cerium, a standard solution
containing only Neodymium, and your samples.

3. Calculation of the Correction Factor:

o The fundamental principle is that the ratio of any two isotopes of an element is constant in
nature.

e The correction equation is: Corrected 142Ce CPS = Total CPS at m/z 142 - (CPS at m/z 143 *
(Natural Abundance of 42Nd / Natural Abundance of 143Nd))

Using the values from Table 1: Correction Factor = 27.2 / 12.2 = 2.2295
Corrected 142Ce CPS = Total CPS at m/z 142 - (CPS at m/z 143 * 2.2295)
4. Verification of the Correction:
e Analyze a mixed standard with known concentrations of Ce and Nd.

o Apply the correction equation. The resulting 142Ce concentration should match the known
concentration of Ce in the standard.

Visualizations
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Experimental Workflow
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Caption: Workflow for mathematical correction of isobaric interference.
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Caption: Logical relationship of the interference correction formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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